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The table below summarizes quantitative data on Rebastinib's performance in various human cancer

xenograft models.

Cancer Type
Xenograft Model
(Cell Line)

Dosing Regimen
Key Efficacy
Findings

Primary
Proposed
Target(s)

Triple-Negative
Breast Cancer
(TNBC) [1] [2]

MDA-MB-231 and
MDA-MB-468 in

immunodeficient
mice

50 mg/kg, orally,
twice daily [2]

Significant
suppression of tumor

growth [1] [2].

CDK16
(with other

pathways
involved) [1]

[2]

Metastatic
Mammary
Carcinoma [3]

Orthotopic mouse

model (MMTV-
PyMT)

100 mg/kg, orally,

twice daily [3]

Reduced tumor

growth and
metastasis; enhanced

efficacy of
paclitaxel/eribulin [3].

Tie2 [3]

Colorectal
Cancer [4]

CT-26 and MC-38 in
immunocompetent

mice

Information not
specified in detail

Inhibited tumor
growth; effect more

pronounced in
immunocompetent

models [4].

FGR (via
PI3K-AKT-

SP1-DKK1
axis) [4]
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Cancer Type
Xenograft Model
(Cell Line)

Dosing Regimen
Key Efficacy
Findings

Primary
Proposed
Target(s)

Osteosarcoma
[5]

143B cells in
BALB/C-nude mice

25 mg/kg,
intraperitoneally,

every two days [5]

Effectively inhibited
tumor growth [5].

HCK [5]

Experimental Workflow and Mechanism of Action

The following diagram outlines the general workflow for evaluating Rebastinib in a xenograft study,

integrating the key mechanistic insights from recent research.
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Study Start

1. Model Preparation
• Select immunodeficient or

 immunocompetent mice
• Implant cancer cells (subcutaneous/orthotopic)

2. Grouping & Dosing
• Randomize mice into groups

• Administer Rebastinib (oral/i.p.)
• Include control and combo groups

3. In Vivo Monitoring
• Measure tumor volume regularly

• Monitor body weight
• Record survival

4. Endpoint Analysis
• Tumors: weight, molecular analysis
• Metastasis: count lung/liver nodules

• Blood: for PK/toxicity
• Tissue: IHC/IF for biomarkers

Key Mechanism Analysis

Data Analysis & Conclusion

Inhibit Tie2 phosphorylation
(Angiogenesis/Metastasis)

Modulate Immune Microenvironment
(Enhance CD8+ T cell function)

Inhibit other kinases (e.g., FGR, HCK)
(Induce autophagy/apoptosis)

Click to download full resolution via product page

Key Methodological Considerations
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When designing your protocol, pay close attention to these elements derived from the literature:

Model Selection: The choice of model is critical. Use immunocompetent mice (e.g., Balb/C,
C57BL/6) if investigating immune-mediated mechanisms of Rebastinib, as its efficacy in colorectal

cancer was significantly more pronounced in these models [4]. Use standard immunodeficient mice
(e.g., BALB/C nude) for other questions [1] [2] [5].

Dosing and Formulation: Doses between 50 mg/kg (oral, twice daily) and 100 mg/kg (oral, twice
daily) have been used effectively [3] [2]. The specific dose may depend on the cancer model and

whether Rebastinib is used as a single agent or in combination.
Endpoint Analysis: Beyond measuring tumor volume and weight, include analyses relevant to

Rebastinib's multi-target mechanism:
Metastasis Assessment: Quantify lung/metastatic nodules, as Rebastinib inhibits metastasis

[3].
Immune Profiling: Use flow cytometry to analyze tumor-infiltrating CD8+ T cells and their

activation state (e.g., CD69) in immunocompetent models [4].
Molecular Analysis: Perform Western blotting or IHC on tumor lysates to assess inhibition of

intended targets (e.g., phospho-Tie2, p-FGR, p-HCK) and downstream effects [3] [4] [5].

Rebastinib's Multi-Target Signaling Pathway

Rebastinib exerts anti-tumor effects through a complex, multi-target mechanism. The diagram below

synthesizes key signaling pathways identified across different cancer models.
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Critical Protocol Omissions and Next Steps

The published literature contains key omissions for a complete protocol. To finalize your experimental

design, you will need to investigate the following:

Vehicle and Solubility: The specific formulation used to administer Rebastinib orally or

intraperitoneally is not detailed in the available sources.
Pharmacokinetics (PK) and Toxicity: While studies mention good oral bioavailability and

reasonable safety [1] [2], detailed PK parameters (half-life, Cmax, AUC) and a comprehensive
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toxicology profile in mice are not provided.

Complete Combination Protocols: The doses and schedules for chemotherapies like paclitaxel or
eribulin when used with Rebastinib are not fully specified [3].

I hope these synthesized application notes provide a robust starting point for your work. Would you like me

to elaborate on the specific in vitro assays used to support these xenograft studies, such as migration or

colony formation assays?

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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